Cas no 2228422-99-7 (2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid)

• Product Name: 2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid
• CAS No: 2228422-99-7
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6521310
• PubChem ID: 165835539
• Update Time: 2025-11-01

2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid
• 2228422-99-7
• EN300-1736162

• Inchi： 1S/C11H12O3/c1-6-4-9(8(3)11(13)14)10(12)5-7(6)2/h4-5,12H,3H2,1-2H3,(H,13,14)
• InChI Key： VPTMQGFOSPRNAZ-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1C(=C)C(=O)O

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid

Introduction to 2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid (CAS No. 2228422-99-7)

2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid, identified by the chemical abstracts service number CAS No. 2228422-99-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system with a prop-2-enoic acid moiety linked to a hydroxyl-substituted dimethylphenyl ring, exhibits unique structural and functional properties that make it a valuable candidate for further investigation in medicinal chemistry and materials science.

The structural framework of 2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid comprises a β-ketoester-like functionality, which is known to participate in various chemical transformations, including Michael additions, condensations, and cyclizations. The presence of both hydroxyl and methyl groups on the aromatic ring introduces steric and electronic effects that can modulate the reactivity and biological activity of the compound. Such structural features are often exploited in the design of novel pharmacophores targeting specific biological pathways.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological potential of such compounds. Molecular modeling studies suggest that 2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid may interact with enzymes and receptors involved in inflammatory responses and oxidative stress mechanisms. These interactions are particularly relevant in the context of developing therapeutic agents for chronic diseases characterized by these pathological processes.

In vitro studies have begun to explore the biological activity of CAS No. 2228422-99-7. Preliminary results indicate that this compound demonstrates moderate inhibitory effects on lipoxygenase enzymes, which are key players in the production of pro-inflammatory mediators. The hydroxyl group on the aromatic ring appears to be crucial for binding to the enzyme's active site, suggesting that derivatives of this compound could serve as lead structures for developing anti-inflammatory drugs.

The synthesis of 2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid presents an interesting challenge due to its conjugated system and functional diversity. Traditional synthetic routes involve condensation reactions between appropriate phenolic precursors and β-ketoacids or their equivalents. However, recent reports have highlighted more efficient methodologies employing transition metal-catalyzed cross-coupling reactions, which could streamline the synthesis and improve yields.

The role of stereochemistry in determining the biological activity of this class of compounds has also been emphasized in recent research. Studies using enantiomerically pure forms of related molecules have revealed that subtle differences in spatial arrangement can significantly alter binding affinities and metabolic stability. This underscores the importance of developing chiral synthetic strategies for CAS No. 2228422-99-7 to optimize its pharmacological profile.

Future directions in the study of 2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid may include exploring its potential as an intermediate in the synthesis of more complex drug candidates. The conjugated system and reactive sites on this molecule make it a versatile building block for constructing heterocyclic scaffolds or appending additional functional groups to enhance specific biological activities.

Moreover, the environmental impact and sustainability of synthesizing such compounds are increasingly being considered in modern drug discovery. Green chemistry principles are being applied to develop more eco-friendly synthetic protocols, reducing waste and minimizing hazardous byproducts. This aligns with broader efforts to ensure that pharmaceutical research remains responsible and sustainable.

The potential applications of CAS No. 2228422-99-7 extend beyond medicinal chemistry into materials science. The unique electronic properties of its aromatic system make it a candidate for use in organic electronics or as a precursor for liquid crystals with tailored optical characteristics. Such applications could leverage the compound's ability to exhibit photochemical reactions under specific conditions.

In conclusion, 2-(2-hydroxy-4,5-dimethylphenyl)prop-2-enoic acid (CAS No. 2228422-99-7) is a multifaceted compound with promising prospects in pharmaceuticals and advanced materials. Its structural features offer opportunities for designing novel therapeutics targeting inflammation and oxidative stress, while its synthetic accessibility allows for further functionalization and exploration of its diverse reactivity.